1H-Pyrrolo[2,3-B]pyridine-1-sulfonamide, N,N-dimethyl-3-(2,2,2-trifluoroacetyl)-

• Molecular Formula: C11H10F3N3O3S
• Molecular Weight: 321.28 g/mol
• IUPAC Name: N,N-dimethyl-3-(2,2,2-trifluoroacetyl)pyrrolo[2,3-b]pyridine-1-sulfonamide
• InChI: InChI=1S/C11H10F3N3O3S/c1-16(2)21(19,20)17-6-8(9(18)11(12,13)14)7-4-3-5-15-10(7)17/h3-6H,1-2H3
• InChI Key: JSRJERVEBLBDNL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1C=C(C2=C1N=CC=C2)C(=O)C(F)(F)F

Description

1H-Pyrrolo[2,3-B]pyridine-1-sulfonamide, N,N-dimethyl-3-(2,2,2-trifluoroacetyl)- is a useful research compound. Its molecular formula is C11H10F3N3O3S and its molecular weight is 321.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Pyrrolo[2,3-B]pyridine-1-sulfonamide, N,N-dimethyl-3-(2,2,2-trifluoroacetyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Pyrrolo[2,3-B]pyridine-1-sulfonamide, N,N-dimethyl-3-(2,2,2-trifluoroacetyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 107 mg (0.5 mmol) of 2,2,2-trifluoro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone in 2 mL of DMF was added 60% sodium hydride in mineral oil followed by 80 mg (0.56 mmol) of N,N-dimethylsulfamoyl chloride. The mixture stirred for 30 minutes and was then diluted with 10 mL of saturated aqueous sodium bicarbonate and extracted with three 7 mL portions of ethyl acetate. The combined organic layers were washed with three 7 mL portions of brine, three 7 mL portions of saturated aqueous ammonium chloride, dried over magnesium sulfate, filtered and concentrated. The crude material was adsorbed onto silica gel and chromatographed on silica gel eluting with ethyl acetate-hexanes (10-100% gradient) to afford 88 mg (54%) of 3-(2,2,2-trifluoroacetyl)pyrrolo[2,3-b]pyridine-1-sulfonic acid dimethylamide as a white solid.